Cas no 70396-14-4 (7-Iodohept-2-yne)

• Product Name: 7-Iodohept-2-yne
• CAS No: 70396-14-4
• MF: C₇H₁₁I
• MW: 222.066714525223
• CID: 2799637
• PubChem ID: 13100249
• Update Time: 2025-04-21

7-Iodohept-2-yne Chemical and Physical Properties

Names and Identifiers

• SCHEMBL25751472
• 70396-14-4
• DTXCID80468947
• DTXSID10518141
• 7-IODOHEPT-2-YNE
• 7-Iodohept-2-yne

• Inchi： 1S/C7H11I/c1-2-3-4-5-6-7-8/h4-7H2,1H3
• InChI Key： RHWYHZXYFWSACB-UHFFFAOYSA-N
• SMILES： ICCCCC#CC

Computed Properties

• Exact Mass: 221.99055Da
• Monoisotopic Mass: 221.99055Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų